Cas no 497061-21-9 (2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide)

• Product Name: 2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide
• CAS No: 497061-21-9
• MF: C₁₂H₁₂ClNOS
• MW: 253.747780799866
• MDL: MFCD01567711
• CID: 5019309
• Update Time: 2026-02-28

2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide
• 2-(4-CHLOROPHENYLTHIO)-N-PROP-2-YNYLPROPANAMIDE
• Z52402183
• 2-((4-Chlorophenyl)thio)-N-(prop-2-yn-1-yl)propanamide
• 2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide

• MDL： MFCD01567711
• Inchi： 1S/C12H12ClNOS/c1-3-8-14-12(15)9(2)16-11-6-4-10(13)5-7-11/h1,4-7,9H,8H2,2H3,(H,14,15)
• InChI Key： OIGRCXTUFHHPIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(NCC#C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4